3-[4-(Difluoromethyl)triazol-2-yl]benzoic acid

• IUPAC Name: 3-[4-(difluoromethyl)triazol-2-yl]benzoic acid
• InChI: InChI=1S/C10H7F2N3O2/c11-9(12)8-5-13-15(14-8)7-3-1-2-6(4-7)10(16)17/h1-5,9H,(H,16,17)
• InChI Key: KFYAGTZGTCOGCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2N=CC(=N2)C(F)F)C(=O)O
• Molecular Formula: C10H7F2N3O2
• Molecular Weight: 239.18 g/mol

Description

“3-[4-(Difluoromethyl)triazol-2-yl]benzoic acid” is a type of organic compound that belongs to the class of triazoles. Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their significant biological activities. For instance, a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized, and their structures were established by NMR and MS analysis. Another study reported the synthesis of Co, Zn/Cd-containing coordination polymers incorporating the 3,5-bis(1′,2′,4′-triazol-1′-yl) pyridine ligand.

Molecular Structure Analysis

Triazole compounds contain two carbon and three nitrogen atoms. There exist two tautomeric forms of triazole, i.e., 1, 2, 3-triazole and 1, 2, 4-triazole, depending upon the position of the nitrogen atoms in the rings.

Chemical Reactions Analysis

Triazole compounds have been found to exhibit broad-spectrum pharmaceutical activity. A study reported the synthesis of 3-trifluoromethyl-1,2,4-triazoles via a multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate.

Physical And Chemical Properties Analysis

Triazole is a nitrogenous heterocyclic moiety and has a molecular formula of C2H3N3. It is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms.

Mechanism of Action

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. They are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Future Directions

Given the therapeutic importance of triazole derivatives, there is a growing interest in synthesizing and studying their antimicrobial, antioxidant, and antiviral potential. The method offers the opportunity for further study towards the toxicity risk assessment and structure-activity relationship of the pharmaceuticals containing trifluoromethyl-1,2,4-triazole cores.